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Compound Name: Methoxy(dimethyl)octylsilane

Cat. No.: B1584689 Get Quote

An In-Depth Technical Guide to Methoxy(dimethyl)octylsilane (CAS No. 93804-29-6)

Introduction
Methoxy(dimethyl)octylsilane, identified by CAS Number 93804-29-6, is a versatile

organosilane reagent pivotal in the fields of material science, surface chemistry, and advanced

functional materials. Its unique molecular architecture, featuring a hydrolyzable methoxy group

and a non-polar octyl chain, allows it to act as a powerful surface modifying agent. This guide

provides a comprehensive technical overview of its properties, mechanism of action,

applications, and handling protocols, tailored for researchers, scientists, and professionals in

drug development who leverage surface functionalization technologies.

Physicochemical and Molecular Characteristics
Methoxy(dimethyl)octylsilane is a colorless liquid characterized by its sensitivity to moisture.

[1][2] The core of its functionality lies in its amphiphilic structure: a reactive methoxy-silyl head

and a stable, hydrophobic octyl tail.

Molecular Structure
The molecule consists of a central silicon atom covalently bonded to two methyl groups, a

reactive methoxy group (-OCH₃), and a C8 alkyl chain. This structure is fundamental to its utility

in surface science.

Caption: Molecular structure of Methoxy(dimethyl)octylsilane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1584689?utm_src=pdf-interest
https://www.benchchem.com/product/b1584689?utm_src=pdf-body
https://www.benchchem.com/product/b1584689?utm_src=pdf-body
https://www.benchchem.com/product/b1584689?utm_src=pdf-body
https://www.scbt.com/p/methoxy-dimethyl-octylsilane-93804-29-6
https://labproinc.com/products/methoxy-dimethyl-n-octylsilane-25ml-m3217-25ml
https://www.benchchem.com/product/b1584689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Data
The key physical and chemical properties of Methoxy(dimethyl)octylsilane are summarized

below for easy reference.

Property Value Reference(s)

CAS Number 93804-29-6 [3][4]

Molecular Formula C₁₁H₂₆OSi [5][6]

Molecular Weight 202.41 g/mol [3][4][5]

Appearance
Colorless to almost colorless

liquid
[7]

Density 0.813 g/mL at 25 °C [3][4]

Boiling Point 221-223 °C [3][4]

Melting Point < 0 °C [6]

Flash Point 83 °C (181.4 °F) - closed cup [4][5]

Refractive Index (n20/D) 1.423 [3][4]

Purity >95.0% (GC) [2][7]

Hydrolytic Sensitivity
Reacts slowly with

moisture/water
[6][7]

Mechanism of Action: Surface Functionalization
The primary application of Methoxy(dimethyl)octylsilane is the covalent modification of

surfaces to alter their properties, primarily to induce hydrophobicity.[8] This process occurs via

a well-understood two-step hydrolysis and condensation mechanism, particularly on substrates

rich in hydroxyl (-OH) groups, such as glass, silica, and various metal oxides.

Hydrolysis: In the presence of trace amounts of water (often from ambient moisture or

adsorbed on the substrate surface), the methoxy group (-OCH₃) hydrolyzes to form a

reactive silanol group (-OH) and methanol as a byproduct.
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Condensation: The newly formed silanol group condenses with a hydroxyl group on the

substrate, forming a stable, covalent siloxane bond (Si-O-Substrate). This reaction anchors

the dimethyl(octyl)silyl moiety to the surface.

This self-assembled monolayer (SAM) effectively masks the polar surface with a dense layer of

non-polar octyl chains, transforming it from hydrophilic to hydrophobic.

Step 1: Hydrolysis

Step 2: Condensation

Methoxy(dimethyl)octylsilane
(R-Si(CH₃)₂-OCH₃)

Reactive Silanol
(R-Si(CH₃)₂-OH)

+ H₂O

H₂O
(Surface Moisture)

Methanol
(CH₃OH)

- CH₃OH

Hydroxylated Surface
(Substrate-OH)

Reacts With

Hydrophobic Surface
(Substrate-O-Si(CH₃)₂-R)

+ Silanol H₂O- H₂O

Click to download full resolution via product page

Caption: Mechanism of surface modification via hydrolysis and condensation.

Key Applications in Research and Development
The ability to precisely control surface energy makes Methoxy(dimethyl)octylsilane a

valuable tool in various high-technology sectors.

Surface Hydrophobization
Its most common use is to create water-repellent surfaces on glass, silicon wafers, and mineral

fillers.[8] This is critical for:

Anti-stiction coatings in microelectromechanical systems (MEMS).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1584689?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584689?utm_src=pdf-body
https://www.gelest.com/product/SIO6711.1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water-repellent architectural coatings.[8]

Preventing moisture ingress in sensitive electronic components.

Chromatography
In analytical chemistry, it is used to functionalize silica gel, the stationary phase in reversed-

phase chromatography (RPC). The octyl chains create a non-polar surface (a C8 phase) that

retains analytes based on their hydrophobicity. It has also been described as a component of

the mobile phase in some chromatographic applications.[5]

Drug Delivery Systems
In the pharmaceutical and drug development space, surface modification is crucial for

controlling the behavior of drug carriers. Methoxy(dimethyl)octylsilane has been cited in

peer-reviewed literature for its use in functionalizing porous silicon microparticles.[3] This

modification is a key step in engineering sustained-release drug delivery systems, for instance,

for intravitreal applications, by controlling the particle's surface properties and interaction with

the biological environment.[3]

Advanced Materials
As an organosiloxane reagent, it serves as an additive or precursor in the synthesis of

advanced functional materials, including coatings, silicone fluids, and organic-inorganic

hybrids.[6]

Experimental Protocol: Surface Modification of
Glass Slides
This protocol provides a trusted, self-validating workflow for achieving a hydrophobic surface

on glass substrates.
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Start

1. Substrate Cleaning
(Piranha solution or O₂ plasma)

2. Rinse & Dry
(DI Water, N₂ stream, Oven bake)

3. Prepare Silane Solution
(e.g., 1-5% in anhydrous toluene)

4. Immersion/Deposition
(Immerse substrate for 1-4 hours)

5. Post-Deposition Curing
(Rinse with solvent, Oven bake)

6. Characterization
(Contact Angle, AFM, XPS)

End: Hydrophobic Surface

Click to download full resolution via product page

Caption: Experimental workflow for surface modification.

Methodology:
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Substrate Preparation (Activation):

Thoroughly clean glass slides by sonication in acetone, followed by isopropyl alcohol.

To ensure a high density of surface hydroxyl groups, treat the slides with an oxygen

plasma cleaner or immerse them in Piranha solution (a 3:1 mixture of sulfuric acid and

hydrogen peroxide). Extreme caution is required when handling Piranha solution.

Rinse extensively with deionized water and dry under a stream of nitrogen, followed by

baking in an oven at 110°C for 1 hour to remove adsorbed water.

Silanization (Solution Phase Deposition):

Work in a controlled, low-humidity environment (e.g., a glovebox or under an inert

atmosphere).

Prepare a 1-5% (v/v) solution of Methoxy(dimethyl)octylsilane in an anhydrous solvent,

such as toluene.

Immerse the cleaned, dry slides in the silane solution. Let the reaction proceed for 1-4

hours at room temperature. Gentle agitation can improve monolayer homogeneity.

Post-Deposition Curing:

Remove the slides from the solution and rinse thoroughly with fresh anhydrous toluene to

remove any physisorbed silane.

Cure the slides in an oven at 110°C for 30-60 minutes to drive the condensation reaction

to completion and form a stable, cross-linked monolayer.

Validation:

The success of the modification can be confirmed by measuring the static water contact

angle. A successful hydrophobic coating should yield a contact angle >90°.

Analytical Characterization
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The purity and identity of Methoxy(dimethyl)octylsilane, as well as the success of surface

modification, can be confirmed using standard analytical techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): Confirms the purity of the silane reagent

and its molecular weight (202.41 g/mol ).[9]

Fourier-Transform Infrared Spectroscopy (FTIR): Can be used to monitor the disappearance

of surface Si-OH bands and the appearance of C-H stretching bands from the octyl chain on

a modified substrate.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ²⁹Si): Provides structural

confirmation of the molecule.[9] For example, ¹H NMR would show characteristic peaks for

the octyl chain, the Si-methyl groups, and the methoxy group protons.

Safety and Handling
As a reactive chemical, proper handling of Methoxy(dimethyl)octylsilane is essential.

Hazards: It is a combustible liquid and causes skin and serious eye irritation.[6][9][10]

Handling: Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.[9] Handle in a well-ventilated area or a fume hood.

Storage: Store in a tightly sealed container in a cool, dry place, away from heat and open

flames.[5] It is moisture-sensitive and should be stored under an inert gas (e.g., nitrogen or

argon) to prevent hydrolysis.[5]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.

Conclusion
Methoxy(dimethyl)octylsilane is a high-purity reagent that provides a reliable and

straightforward method for creating robust, hydrophobic surfaces. Its well-defined mechanism

of action and versatility make it an indispensable tool for scientists and engineers in material

science, microfabrication, and chromatography. For professionals in drug development, its

application in modifying drug delivery vehicles highlights its potential to solve critical challenges
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in controlling biocompatibility and release kinetics, making it a key enabling technology for

next-generation therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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